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Compound of Interest

Compound Name: Kokusaginine

Cat. No.: B1673745

Classification of Furoquinoline Alkaloids

The classification of furoquinoline alkaloids is primarily based on the substitution pattern on
their core heterocyclic structure. A systematic way to categorize them is by the nature and
position of substituents on the quinoline and furan rings. The main structural variations involve

methoxy groups, hydroxyl groups, and prenyl side chains, which significantly influence their
biological activity.
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Furoquinoline Alkaloids

Simple Furoquinolines Prenylated Furoquinolines Other Derivatives

e.g., Dictamnine,

y-Fagarine e.g., Skimmianine e.g., Kokusaginine
\ 4 \4
Dictamnine-type Skimmianine-type Kokusaginine-type

Tecleaverdoornine Evoxine (Epoxy-prenyl)

(Unsubstituted at C-6, C-7, C-8) (Oxygenated at C-7, C-8) (Oxygenated at C-6, C-7)
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1. Plant Material Preparation

(Dry and pulverize)

2. Maceration/Soxhlet Extraction
(e.g., with Methanol or Ethanaol)

:

3. Concentration
(Rotary evaporation to yield crude extract)

4. Acid-Base Partitioning
(Dissolve in dilute acid, wash with organic solvent,
basify agueous layer, extract with CH2Clz or CHCI5)

5. Purification
(Column chromatography on Silica Gel or Alumina)

6. Further Purification
(Preparative TLC or HPLC)

7. Structure Elucidation
(NMR, MS, IR Spectroscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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